Cas no 885958-75-8 (4-Benzoyl-1-benzyl-pyrrolidine-3-carboxylic acid ethyl ester)

• Product Name: 4-Benzoyl-1-benzyl-pyrrolidine-3-carboxylic acid ethyl ester
• CAS No: 885958-75-8
• MF: C₂₁H₂₃NO₃
• MW: 337.412225961685
• MDL: MFCD05662804
• CID: 2625979
• PubChem ID: 5069128
• Update Time: 2025-05-19

4-Benzoyl-1-benzyl-pyrrolidine-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Benzoyl-1-benzyl-pyrrolidine-3-carboxylic acid ethyl ester
• B64047
• DTXSID30408010
• 885958-75-8
• MFCD05662804

• MDL： MFCD05662804
• Inchi： 1S/C21H23NO3/c1-2-25-21(24)19-15-22(13-16-9-5-3-6-10-16)14-18(19)20(23)17-11-7-4-8-12-17/h3-12,18-19H,2,13-15H2,1H3
• InChI Key： ZTZWBICGABZDQN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CN(CC2C=CC=CC=2)CC1C(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 337.16779360Da
• Monoisotopic Mass: 337.16779360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.6Ų

Additional information on 4-Benzoyl-1-benzyl-pyrrolidine-3-carboxylic acid ethyl ester

Chemical Profile of 4-Benzoyl-1-benzyl-pyrrolidine-3-carboxylic acid ethyl ester (CAS No. 885958-75-8)

4-Benzoyl-1-benzyl-pyrrolidine-3-carboxylic acid ethyl ester is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the CAS number 885958-75-8, belongs to the pyrrolidine class of heterocyclic compounds, which are widely recognized for their role in drug discovery and development. The presence of both benzoyl and benzyl ester substituents on the pyrrolidine ring imparts distinct chemical properties that make this molecule a promising candidate for further investigation.

The molecular structure of 4-Benzoyl-1-benzyl-pyrrolidine-3-carboxylic acid ethyl ester consists of a central pyrrolidine core, which is a five-membered nitrogen-containing heterocycle. This core is functionalized with a benzoyl group at the 4-position and a benzyl ester at the 1-position, while the 3-position is occupied by a carboxylic acid ethyl ester moiety. Such structural motifs are often employed in medicinal chemistry to modulate pharmacokinetic and pharmacodynamic properties, enhancing both solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of 4-Benzoyl-1-benzyl-pyrrolidine-3-carboxylic acid ethyl ester with greater accuracy. Studies suggest that the benzoyl group may interact with specific amino acid residues in protein targets, potentially influencing enzyme activity or receptor binding. The benzyl ester functionality, on the other hand, could contribute to metabolic stability while maintaining sufficient lipophilicity for effective membrane penetration. These characteristics make this compound an intriguing subject for further exploration in drug design.

In the context of current pharmaceutical research, 4-Benzoyl-1-benzyl-pyrrolidine-3-carboxylic acid ethyl ester has been investigated for its potential role in addressing various therapeutic challenges. For instance, its structural framework resembles that of several known bioactive molecules, which have demonstrated efficacy in treating neurological disorders, inflammatory conditions, and infectious diseases. The pyrrolidine scaffold is particularly notable for its presence in drugs targeting G-protein coupled receptors (GPCRs) and ion channels, which are critical for maintaining cellular homeostasis.

One of the most compelling aspects of 4-Benzoyl-1-benzyl-pyrrolidine-3-carboxylic acid ethyl ester is its versatility as a building block for more complex derivatives. By modifying the substituents on the pyrrolidine ring or introducing additional functional groups, chemists can generate libraries of compounds with tailored biological activities. This approach aligns with the growing trend in drug discovery toward structure-based design and high-throughput screening (HTS) methodologies. The compound’s well-defined stereochemistry also allows for the synthesis of enantiomerically pure forms, which can be crucial for optimizing pharmacological outcomes.

The synthesis of 4-Benzoyl-1-benzyl-pyrrolidine-3-carboxylic acid ethyl ester involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Key synthetic steps typically include condensation reactions to form the pyrrolidine ring, followed by selective functionalization at the 4-, 1-, and 3-positions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore this compound’s potential in preclinical studies.

Evaluation of 4-Benzoyl-1-benzyl-pyrrolidine-3-carboxylic acid ethyl ester in vitro has revealed promising preliminary results regarding its interaction with biological targets. For example, preliminary docking studies suggest that it may bind to certain enzymes involved in metabolic pathways relevant to cancer progression or neurodegenerative diseases. Additionally, cell-based assays have indicated potential effects on protein expression levels or signaling cascades, warranting further investigation into its mechanistic basis.

The pharmaceutical industry continues to prioritize innovative approaches to address unmet medical needs, and compounds like 4-Benzoyl-1-benzyl-pyrrolidine-3-carboxylic acid ethyl ester represent valuable assets in this endeavor. By leveraging cutting-edge technologies such as fragment-based drug design (FBDD) and virtual screening, researchers can accelerate the process of identifying lead compounds with high therapeutic potential. The unique structural features of this molecule make it a compelling candidate for further development into novel therapeutic agents.

In conclusion,4-Benzoyl-1-benzyl-pyrrolidine-3-carboxylic acid ethyl ester (CAS No. 885958-75-8) is a structurally intriguing compound with significant potential in pharmaceutical research. Its combination of functional groups and stereochemical features positions it as a versatile scaffold for drug discovery efforts aimed at treating diverse diseases. As our understanding of molecular interactions evolves through interdisciplinary collaborations between chemists, biologists, and computational scientists,4-Benzoyl-1-benzyl-pyrrolidine-3-carboxylic acid ethyl ester may play a pivotal role in shaping future therapeutic strategies.